Cas no 1206997-93-4 (2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide)

• Product Name: 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide
• CAS No: 1206997-93-4
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6532725
• PubChem ID: 49676106
• Update Time: 2025-06-08

2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide
• VU0649531-1
• AKOS024516321
• 2,3-dimethoxy-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide
• 2,3-dimethoxy-N-methyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• F5644-0019
• 1206997-93-4
• 2,3-dimethoxy-N-methyl-N-{4-[(6-methylpyridazin-3-yl)oxy]phenyl}benzamide

• Inchi： 1S/C21H21N3O4/c1-14-8-13-19(23-22-14)28-16-11-9-15(10-12-16)24(2)21(25)17-6-5-7-18(26-3)20(17)27-4/h5-13H,1-4H3
• InChI Key： VYAAYGKUTZSOAH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(N(C)C1C=CC(=CC=1)OC1=CC=C(C)N=N1)=O)OC

Computed Properties

• Exact Mass: 379.153
• Monoisotopic Mass: 379.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide

Professional Introduction to Compound with CAS No 1206997-93-4 and Product Name: 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide

The compound identified by the CAS number 1206997-93-4 and the product name 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including dimethoxy, methyl, and pyridazine moieties, which contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyridazine derivatives in the design of novel therapeutic agents. The presence of a 6-methylpyridazin-3-yl substituent in the compound’s structure suggests a potential for interaction with biological targets, making it a promising candidate for further investigation. The benzamide core is another critical component that often plays a pivotal role in modulating biological pathways. This combination of structural features positions the compound as a valuable asset in the quest for innovative pharmaceutical solutions.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward developing new drugs. The 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide molecule exemplifies the sophistication involved in modern drug discovery processes. Researchers have been exploring its pharmacological profile to assess its efficacy and safety profiles. Preliminary findings indicate that this compound exhibits interesting biological activities that could be harnessed for therapeutic purposes.

The dimethoxy and methyl groups within the molecule are particularly noteworthy, as they can influence both the physical properties and the metabolic stability of the compound. These substituents often enhance binding affinity to biological targets, a crucial factor in drug design. Additionally, the 4-(6-methylpyridazin-3-yl)oxyphenyl moiety introduces a layer of complexity that may contribute to selective interactions with specific enzymes or receptors. Such selectivity is highly desirable in pharmaceutical development, as it can minimize side effects and improve patient outcomes.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide with greater accuracy. Molecular modeling studies have been instrumental in understanding how this compound interacts with biological systems at a molecular level. These simulations have provided insights into potential binding modes and mechanisms of action, guiding experimental efforts toward optimizing its therapeutic potential.

The integration of machine learning techniques has further accelerated the discovery process by allowing rapid screening of vast chemical libraries. This high-throughput approach has identified novel analogs of interest, including derivatives of 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide, which may exhibit enhanced properties. Such innovations underscore the dynamic nature of pharmaceutical research and development.

Moreover, recent clinical trials have demonstrated the importance of targeting specific biological pathways to treat various diseases effectively. Compounds like this one have been investigated for their potential roles in modulating these pathways. While further research is needed to fully elucidate their mechanisms of action, initial results are promising and warrant continued exploration.

The synthesis strategies employed for creating compounds such as 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide are also worth mentioning. Modern synthetic methodologies emphasize efficiency, scalability, and sustainability. Techniques like catalytic asymmetric synthesis have enabled the production of complex molecules with high precision and minimal waste. These advancements not only streamline drug development but also align with global efforts toward green chemistry principles.

In conclusion, the compound with CAS No 1206997-93-4 and its product name 2,3-dimethoxy-N-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}benzamide represents a significant milestone in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling subject for further investigation. As scientific understanding continues to evolve, compounds like this one will play an increasingly vital role in addressing unmet medical needs worldwide.